Cas no 13847-89-7 (1-Methyl-2,4,6,8,9,10-hexathiaadamantane)

• Product Name: 1-Methyl-2,4,6,8,9,10-hexathiaadamantane
• CAS No: 13847-89-7
• MF: C₅H₆S₆
• MW: 258.491133213043
• CID: 2657756
• PubChem ID: 53440323
• Update Time: 2024-02-27

1-Methyl-2,4,6,8,9,10-hexathiaadamantane Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-2,4,6,8,9,10-hexathiaadamantane

• Inchi： 1S/C5H6S6/c1-5-9-2-6-3(10-5)8-4(7-2)11-5/h2-4H,1H3
• InChI Key： SMQLZWSJHINUCC-UHFFFAOYSA-N
• SMILES： S1C2SC3SC(S2)SC1(C)S3

Computed Properties

• Exact Mass: 257.87937723g/mol
• Monoisotopic Mass: 257.87937723g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 152
• XLogP3: 4.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Trithianes Trithianes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Trithianes